Cas no 2229646-07-3 (methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate)

• Product Name: methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate
• CAS No: 2229646-07-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6251561
• PubChem ID: 165979338
• Update Time: 2025-10-05

methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate
• EN300-1739563
• 2229646-07-3

• Inchi： 1S/C13H17NO2/c1-9-8-11(5-4-10(2)14)6-7-12(9)13(15)16-3/h4-8,10H,14H2,1-3H3/b5-4+
• InChI Key： LUDFIUBFTBTEOF-SNAWJCMRSA-N
• SMILES： O(C)C(C1C=CC(/C=C/C(C)N)=CC=1C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate

Exploring Methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate (CAS No. 2229646-07-3): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate (CAS No. 2229646-07-3) has garnered significant attention for its unique structural features and potential applications. This compound, characterized by its ester and aminoalkene functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework combines a benzoate core with an unsaturated amino side chain, making it a valuable building block for drug discovery and material science.

The growing interest in methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate aligns with broader trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such intermediates, reducing reliance on hazardous reagents. Questions like "How to synthesize methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate sustainably?" or "What are the biological activities of aminoalkene derivatives?" frequently appear in scientific forums, reflecting the compound's relevance to modern challenges.

From a structural perspective, the conjugated double bond in methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate offers intriguing reactivity patterns. This feature enables participation in Michael additions, cycloadditions, and catalytic hydrogenation, expanding its utility in creating complex molecules. Recent studies highlight its role in designing fluorescent probes and bioactive scaffolds, addressing demands for novel imaging agents and therapeutic candidates.

The compound's CAS No. 2229646-07-3 is often searched alongside terms like "methyl benzoate derivatives" and "amino-functionalized alkenes", underscoring its interdisciplinary appeal. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are critical for characterizing this material, ensuring consistency for industrial and academic use. Discussions on "scalable synthesis routes" and "stability under storage conditions" further dominate technical inquiries.

Innovations in catalysis have also propelled interest in methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate. For instance, its incorporation into metal-organic frameworks (MOFs) or polymer-supported reagents demonstrates potential for heterogeneous catalysis. Such applications resonate with the push toward atom-efficient processes, a hot topic in chemical manufacturing.

In summary, methyl 4-(3-aminobut-1-en-1-yl)-2-methylbenzoate (CAS No. 2229646-07-3) exemplifies the convergence of synthetic utility and innovation. Its adaptability to green chemistry principles, coupled with emerging applications in life sciences and materials engineering, positions it as a compound of enduring significance. As research progresses, its role in addressing global health and environmental sustainability challenges will likely expand, making it a focal point for future breakthroughs.